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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Nitrobenzaldehyde-d4 (CAS No. 1020718-72-2), a deuterated analog of 4-Nitrobenzaldehyde.

[1][2] This document is intended to serve as an essential resource for researchers, scientists,

and professionals in drug development by consolidating critical safety, handling, and

toxicological information. The data presented herein is primarily based on the non-deuterated

form, 4-Nitrobenzaldehyde (CAS No. 555-16-8), as the safety and toxicological profiles are

expected to be comparable due to the minor structural modification of isotopic labeling.[3]

Section 1: Chemical and Physical Properties
4-Nitrobenzaldehyde-d4 is a yellow crystalline powder.[4] Its fundamental physical and

chemical characteristics are crucial for safe handling and storage in a laboratory setting. The

properties are summarized in the table below.
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Property Value

Molecular Formula C₇HD₄NO₃

Molecular Weight 155.14 g/mol [1][2]

Appearance Yellow crystalline powder[4]

Melting Point 103-106 °C[5]

Solubility
Soluble in ethanol, benzene, and glacial acetic

acid. Sparingly soluble in water.[4]

Storage Temperature Store at 2-8°C for long-term storage.[2]

Section 2: Hazard Identification and Classification
4-Nitrobenzaldehyde is classified as a hazardous substance.[4] It is crucial to understand its

potential health and environmental effects to ensure appropriate safety measures are

implemented.

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[5]

H319: Causes serious eye irritation.[5]

H412: Harmful to aquatic life with long lasting effects.[5]

GHS Precautionary Statements:

P261: Avoid breathing dust.[5]

P272: Contaminated work clothing should not be allowed out of the workplace.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Section 3: Toxicology and Health Effects
The toxicological profile of 4-Nitrobenzaldehyde indicates potential for adverse health effects

upon exposure. The primary routes of exposure are inhalation, ingestion, and skin contact.

Toxicological
Endpoint

Species Route Value

LD50 (Lethal Dose,

50%)
Rat Oral 4700 mg/kg

LD50 (Lethal Dose,

50%)
Rat Dermal 16000 mg/kg

LD50 (Lethal Dose,

50%)
Rat Intraperitoneal 545 mg/kg

Data sourced from Santa Cruz Biotechnology MSDS for 4-Nitrobenzaldehyde.

Acute Effects:

Ingestion: Harmful if swallowed. Accidental ingestion may cause serious damage to health.

[4]

Inhalation: May cause respiratory irritation.[4][6]

Skin Contact: May cause skin irritation and an allergic skin reaction.[5][6]

Eye Contact: Causes serious eye irritation.[5][6]

Chronic Effects:

Long-term exposure may lead to cumulative health effects.[4] There is limited evidence of a

carcinogenic effect.[4]
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Section 4: Experimental Protocols
Representative Protocol: Acute Oral Toxicity (LD50) Determination based on OECD Guideline

425

The following is a representative experimental protocol for determining the acute oral LD50

value of a substance like 4-Nitrobenzaldehyde, adapted from the OECD Test Guideline 425

(Up-and-Down Procedure).[7] This method is designed to estimate the LD50 with a reduced

number of animals.[8]

1. Objective: To determine the median lethal dose (LD50) of the test substance following a

single oral administration.

2. Test Animals:

Healthy, young adult rats (e.g., Wistar strain) of a single sex (typically females, as they are

often slightly more sensitive).[9]

Animals should be acclimatized to laboratory conditions for at least 5 days prior to the study.

3. Housing and Feeding:

Animals are housed in standard laboratory conditions with controlled temperature, humidity,

and a 12-hour light/dark cycle.

Standard laboratory diet and water are provided ad libitum, except for a brief fasting period

before dosing.

4. Dose Preparation and Administration:

The test substance is typically dissolved or suspended in a suitable vehicle, such as corn oil

or water.[9]

Doses are administered orally via gavage.[9] The volume administered should not exceed 1

mL/100g of body weight for non-aqueous solutions or 2 mL/100g for aqueous solutions.[9]

5. Procedure (Up-and-Down Method):
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A starting dose is selected, typically below the estimated LD50.

A single animal is dosed.

If the animal survives after a defined observation period (e.g., 48 hours), the next animal is

dosed at a higher level (e.g., by a factor of 3.2).

If the animal dies, the next animal is dosed at a lower level.

This sequential dosing continues until the stopping criteria are met, typically after a series of

reversals in outcome (survival/death).

6. Observation Period:

Animals are observed for mortality and clinical signs of toxicity at regular intervals for at least

14 days after dosing.

Observations include changes in skin, fur, eyes, and behavior.[10]

7. Data Analysis:

The LD50 is calculated using a statistical method, such as the maximum likelihood method,

based on the pattern of survivals and deaths.[11][12]

Section 5: Safe Handling and Emergency
Procedures
Proper handling and emergency preparedness are critical when working with 4-
Nitrobenzaldehyde-d4. The following workflow outlines the key steps for safe use and

response to incidents.
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Preparation

Handling

Emergency Procedures

Response Actions

Review MSDS and
Conduct Risk Assessment

Ensure Availability of PPE:
- Safety Goggles

- Lab Coat
- Gloves

Verify Fume Hood
Functionality

Work in a
Well-Ventilated Area

(Fume Hood)

Avoid Dust Generation

Prevent Contact with
Skin, Eyes, and Clothing

Store in a Tightly Closed
Container in a Cool, Dry Place

Spill

Evacuate Area,
Ventilate, and

Clean with Absorbent
Material

Skin Contact

Wash with Plenty
of Soap and Water,

Seek Medical Attention

Eye Contact

Rinse with Water for
15 minutes, Seek
Medical Attention

Inhalation

Move to Fresh Air,
Seek Medical Attention

Ingestion

Do NOT Induce Vomiting,
Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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Section 6: Spills, Disposal, and Environmental Fate
Spill Response: In the event of a spill, avoid generating dust.[13] Sweep up the material and

place it in a suitable, closed container for disposal.[13] Ensure the area is well-ventilated.

Waste Disposal: Dispose of this material and its container to an approved waste disposal plant

in accordance with local, regional, and national regulations.[13]

Environmental Fate: 4-Nitrobenzaldehyde is harmful to aquatic life with long-lasting effects.[6]

[13] It is not readily biodegradable and care should be taken to prevent its release into the

environment.[13]

Disclaimer: This document is intended for informational purposes only and is based on the

Material Safety Data Sheet of 4-Nitrobenzaldehyde. While the properties of the deuterated and

non-deuterated forms are expected to be similar, it is recommended to consult the specific

MSDS for 4-Nitrobenzaldehyde-d4 from your supplier for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. clearsynth.com [clearsynth.com]

3. Page loading... [guidechem.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

6. carlroth.com [carlroth.com]

7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

8. enamine.net [enamine.net]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC156990250&productDescription=4-NITROBENZALDEHYDE+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156990250&productDescription=4-NITROBENZALDEHYDE+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156990250&productDescription=4-NITROBENZALDEHYDE+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5667-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg1ODN8YXBwbGljYXRpb24vcGRmfGFEY3lMMmcxT1M4NU1UZ3hNekV4TmpZME1UVTRMMU5FUWw4MU5qWTNYMGRDWDBWT0xuQmtaZ3wwOTcwM2M2MWU0MWMwNjE4ZDNjNjY1M2ZlZmQzZGEzZGQxMjdhMGZiOTg3NGJiNzBhOTE3YTY0MTViNmE5OTgz
https://www.fishersci.com/store/msds?partNumber=AC156990250&productDescription=4-NITROBENZALDEHYDE+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156990250&productDescription=4-NITROBENZALDEHYDE+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b561863?utm_src=pdf-body
https://www.benchchem.com/product/b561863?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-nitrobenzaldehyde-d4-1020718-72-2
https://clearsynth.com/product/4-nitrobenzaldehyde-d4
https://www.guidechem.com/encyclopedia/4-nitrobenzaldehyde-dic5076.html
https://datasheets.scbt.com/sc-256809.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://www.carlroth.com/medias/SDB-5667-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg1ODN8YXBwbGljYXRpb24vcGRmfGFEY3lMMmcxT1M4NU1UZ3hNekV4TmpZME1UVTRMMU5FUWw4MU5qWTNYMGRDWDBWT0xuQmtaZ3wwOTcwM2M2MWU0MWMwNjE4ZDNjNjY1M2ZlZmQzZGEzZGQxMjdhMGZiOTg3NGJiNzBhOTE3YTY0MTViNmE5OTgz
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl425-508.pdf
https://enamine.net/public/biology-services/Acute-toxicity-LD50-study.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. umwelt-online.de [umwelt-online.de]

11. uomus.edu.iq [uomus.edu.iq]

12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Navigating the Safety Profile of 4-Nitrobenzaldehyde-
d4: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561863#4-nitrobenzaldehyde-d4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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